Cas no 2171989-28-7 (5-(2-methylbutan-2-yl)-2-(propan-2-yl)oxolane-3-carboxylic acid)

• Product Name: 5-(2-methylbutan-2-yl)-2-(propan-2-yl)oxolane-3-carboxylic acid
• CAS No: 2171989-28-7
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 6212448
• PubChem ID: 165747300
• Update Time: 2025-06-10

5-(2-methylbutan-2-yl)-2-(propan-2-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylbutan-2-yl)-2-(propan-2-yl)oxolane-3-carboxylic acid
• EN300-1609684
• 2171989-28-7

• Inchi： 1S/C13H24O3/c1-6-13(4,5)10-7-9(12(14)15)11(16-10)8(2)3/h8-11H,6-7H2,1-5H3,(H,14,15)
• InChI Key： CYBSOOGAFXFWBP-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)C(C(=O)O)CC1C(C)(C)CC

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-(2-methylbutan-2-yl)-2-(propan-2-yl)oxolane-3-carboxylic acid

5-(2-Methylbutan-2-yl)-2-(propan-2-yl)oxolane-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2171989-28-7, known as 5-(2-methylbutan-2-yl)-2-(propan-2-yl)oxolane-3-carboxylic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a carboxylic acid group attached to a substituted oxolane (tetrahydrofuran) ring. The presence of bulky substituents, such as the 2-methylbutan-2-yl and propan-2-yl groups, imparts distinctive physical and chemical properties to this molecule.

Recent studies have highlighted the potential of 5-(2-methylbutan-2-yl)-2-(propan-2-yl)oxolane-3-carboxylic acid in drug design and development. Its structure suggests that it could serve as a valuable intermediate in the synthesis of bioactive compounds, particularly those with complex ring systems. Researchers have explored its ability to participate in various organic reactions, including nucleophilic substitutions and cyclizations, which are critical steps in the construction of intricate molecular architectures.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxolane ring. This is often achieved through the reaction of an aldehyde with a diol in the presence of an acid catalyst, followed by subsequent functionalization to introduce the carboxylic acid group. The stereochemistry of the molecule is also a subject of interest, as it can significantly influence its biological activity and stability.

One of the most promising applications of 5-(2-methylbutan-2-yl)-2-(propan-2-yl)oxolane-3-carboxylic acid lies in its potential as a chiral auxiliary. Chiral auxiliaries are widely used in asymmetric synthesis to control the stereochemistry of complex molecules. The bulky substituents on this compound make it an ideal candidate for such applications, as they can effectively induce steric hindrance and direct the formation of desired stereoisomers.

In addition to its role in organic synthesis, this compound has also been investigated for its potential in materials science. Its ability to form stable complexes with metal ions has led to exploratory studies in coordination chemistry. These complexes could have applications in catalysis, sensing, and other areas where precise control over molecular interactions is essential.

The physical properties of 5-(2-methylbutan-2-yl)-2-(propan-2-ylo)xolane3-carboxylic acid are equally noteworthy. Its melting point, boiling point, and solubility characteristics have been determined through rigorous experimental studies. These properties are critical for understanding its behavior under various conditions and for optimizing its use in different chemical processes.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity of this compound. Understanding its environmental impact is crucial for ensuring sustainable practices in its production and application. Preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions, though further studies are needed to fully characterize its environmental fate.

In conclusion, 5-(2-methylbutan(